Cas no 68015-93-0 (octadec-2-enylsuccinic acid)

• Product Name: octadec-2-enylsuccinic acid
• CAS No: 68015-93-0
• MF: C₂₂H₄₀O₄
• MW: 368.550607681274
• CID: 968269
• PubChem ID: 6437288
• Update Time: 2025-04-19

octadec-2-enylsuccinic acid Chemical and Physical Properties

Names and Identifiers

• octadec-2-enylsuccinic acid
• 2-[(E)-octadec-2-enyl]butanedioic acid
• 2-[(2E)-octadec-2-en-1-yl]butanedioic acid
• Butanedioic acid, 2-(2-octadecen-1-yl)-
• Butanedioic acid, 2-octadecenyl-
• (E)-2-(octadec-2-en-1-yl)succinic acid
• 68015-93-0
• EINECS 268-159-0

• Inchi： 1S/C22H40O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(22(25)26)19-21(23)24/h16-17,20H,2-15,18-19H2,1H3,(H,23,24)(H,25,26)/b17-16+
• InChI Key： OVQJAEGJPUEXQD-WUKNDPDISA-N
• SMILES： OC(C(CC(=O)O)C/C=C/CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 368.2928
• Monoisotopic Mass: 368.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 19
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6